Cas no 116850-58-9 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-thienyl)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-thienyl)-
• CAS No: 116850-58-9
• MF: C₈H₉N₃O₂S₂
• MW: 243.305958509445
• CID: 196908
• PubChem ID: 3088003
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-thienyl)-
• 4-methyl-3-methylsulfonyl-5-thiophen-2-yl-1,2,4-triazole
• 4-methyl-3-(methylsulfonyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• CHEMBL412638
• 4-Methyl-3-(methylsulfonyl)-5-(2-thienyl)-4H-1,2,4-triazole
• SCHEMBL9525643
• 116850-58-9
• 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfonyl)-5-(2-thienyl)-
• DTXSID00151546

• Inchi： 1S/C8H9N3O2S2/c1-11-7(6-4-3-5-14-6)9-10-8(11)15(2,12)13/h3-5H,1-2H3
• InChI Key： UVRYKOHAXXGPIY-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2=CC=CS2)N1C)(=O)=O

Computed Properties

• Exact Mass: 243.01377
• Monoisotopic Mass: 243.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 468.4°Cat760mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.709
• PSA: 64.85